Cas no 2034441-88-6 (N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-4-methoxy-2-methylbenzene-1-sulfonamide)

• Product Name: N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-4-methoxy-2-methylbenzene-1-sulfonamide
• CAS No: 2034441-88-6
• MF: C₁₉H₂₁NO₅S
• MW: 375.4387
• CID: 5351599
• Update Time: 2025-05-23

N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-4-methoxy-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-4-methoxy-2-methylbenzenesulfonamide
• N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-4-methoxy-2-methylbenzenesulfonamide
• N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-4-methoxy-2-methylbenzene-1-sulfonamide

• Inchi： 1S/C19H21NO5S/c1-13-10-15(24-3)8-9-17(13)26(22,23)20-12-19(2,21)18-11-14-6-4-5-7-16(14)25-18/h4-11,20-21H,12H2,1-3H3
• InChI Key： YQQXNVRUAGPTPK-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C(=C([H])C=1C([H])([H])[H])OC([H])([H])[H])(N([H])C([H])([H])C(C([H])([H])[H])(C1=C([H])C2=C([H])C([H])=C([H])C([H])=C2O1)O[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 577
• XLogP3: 2.7
• Topological Polar Surface Area: 97.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-4-methoxy-2-methylbenzene-1-sulfonamide

N-[2-(1-Benzofuran-2-yl)-2-hydroxypropyl]-4-methoxy-2-methylbenzene-1-sulfonamide (CAS No. 2034441-88-6): An Overview

N-[2-(1-Benzofuran-2-yl)-2-hydroxypropyl]-4-methoxy-2-methylbenzene-1-sulfonamide (CAS No. 2034441-88-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its IUPAC name, is a sulfonamide derivative with a unique structural arrangement that includes a benzofuran moiety and a hydroxypropyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various pharmaceutical research endeavors.

The molecular structure of N-[2-(1-Benzofuran-2-yl)-2-hydroxypropyl]-4-methoxy-2-methylbenzene-1-sulfonamide is characterized by the presence of a benzofuran ring, which is known for its stability and bioactivity. The hydroxypropyl group adds polarity and potential hydrogen bonding capabilities, while the sulfonamide functional group contributes to the compound's overall reactivity and solubility. These structural features collectively enhance the compound's ability to interact with biological targets, making it a valuable molecule for drug discovery and development.

Recent studies have explored the pharmacological properties of N-[2-(1-Benzofuran-2-yl)-2-hydroxypropyl]-4-methoxy-2-methylbenzene-1-sulfonamide in various contexts. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This effect is attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.

Furthermore, preliminary in vivo studies have demonstrated that N-[2-(1-Benzofuran-2-yl)-2-hydroxypropyl]-4-methoxy-2-methylbenzene-1-sulfonamide has promising antitumor properties. Research conducted on animal models has shown that this compound can effectively inhibit tumor growth by inducing apoptosis and suppressing angiogenesis. These findings suggest that it may have potential applications in cancer therapy, particularly in combination with other chemotherapeutic agents.

In addition to its anti-inflammatory and antitumor activities, N-[2-(1-Benzofuran-2-yl)-2-hydroxypropyl]-4-methoxy-2-methylbenzene-1-sulfonamide has also been investigated for its neuroprotective effects. Studies have shown that this compound can protect neurons from oxidative stress and neurotoxicity, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of N-[2-(1-Benzofuran-2-yl)-2-hydroxypropyl]-4-methoxy-2-methylbenzene-1-sulfonamide have also been studied to understand its behavior in biological systems. Research has indicated that this compound has good oral bioavailability and a favorable half-life, which are important factors for drug development. Additionally, it has been found to exhibit low toxicity in preclinical studies, further supporting its potential as a safe and effective therapeutic agent.

The synthesis of N-[2-(1-Benzofuran-2-yl)-2-hydroxypropyl]-4-methoxy-2-methylbenzene-1-sulfonamide involves several steps, including the formation of the benzofuran ring, the introduction of the hydroxypropyl group, and the final sulfonation step. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for large-scale pharmaceutical applications.

In conclusion, N-[2-(1-Benzofuran-2-yl)-2-hydroxypropyl]-4-methoxy-2-methylbenzene-1-sulfonamide (CAS No. 2034441-88-6) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, this compound is poised to play a crucial role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies.